Cas no 646521-38-2 (Phosphoric acid, ethyl di-sec-pentyl ester)

Phosphoric acid, ethyl di-sec-pentyl ester structure
646521-38-2 structure
Product Name:Phosphoric acid, ethyl di-sec-pentyl ester
CAS No:646521-38-2
MF:C12H27O4P
MW:266.314145326614
CID:419691
PubChem ID:22497440
Update Time:2025-04-19

Phosphoric acid, ethyl di-sec-pentyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid, ethyl di-sec-pentyl ester
    • ethyl dipentan-2-yl phosphate
    • SCHEMBL5908905
    • DTXSID90626218
    • 646521-38-2
    • Inchi: 1S/C12H27O4P/c1-6-9-11(4)15-17(13,14-8-3)16-12(5)10-7-2/h11-12H,6-10H2,1-5H3
    • InChI Key: LNIQAUJVHAMHIQ-UHFFFAOYSA-N
    • SMILES: P(=O)(OCC)(OC(C)CCC)OC(C)CCC

Computed Properties

  • Exact Mass: 266.16481
  • Monoisotopic Mass: 266.16469634g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76

Phosphoric acid, ethyl di-sec-pentyl ester Related Literature

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